Cas no 868237-98-3 (1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole)

• Product Name: 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole
• CAS No: 868237-98-3
• MF: C₁₆H₁₄Cl₂N₂
• MW: 305.201761722565
• MDL: MFCD07343846
• CID: 3108489
• PubChem ID: 16226703
• Update Time: 2025-06-12

1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-chloro-2-(1-chloroethyl)-1H-benzimidazole
• AKOS016890690
• Z104341222
• G36615
• 1-benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole
• AKOS001136282
• CS-0234479
• 1-benzyl-5-chloro-2-(1-chloroethyl)benzimidazole
• EN300-14230
• 868237-98-3
• MFCD07343846
• 101-469-5
• 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole

• MDL： MFCD07343846
• Inchi： 1S/C16H14Cl2N2/c1-11(17)16-19-14-9-13(18)7-8-15(14)20(16)10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3
• InChI Key： RJRLNLPIQPZAFG-UHFFFAOYSA-N
• SMILES： ClC(C)C1=NC2C=C(C=CC=2N1CC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 304.0534038g/mol
• Monoisotopic Mass: 304.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole

Professional Introduction to 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole (CAS No. 868237-98-3)

1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole, with the CAS number 868237-98-3, is a significant compound in the field of pharmaceutical chemistry. This benzodiazole derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a benzodiazole core substituted with a benzyl group at the 1-position, a chloro group at the 5-position, and a (1-chloroethyl) moiety at the 2-position. These structural elements contribute to its distinct chemical behavior and biological activity, making it a subject of interest for researchers exploring new therapeutic agents.

The benzodiazole scaffold is well-known for its role in the development of anxiolytics, sedatives, and anticonvulsants. The introduction of various substituents, such as the benzyl and (1-chloroethyl) groups in this compound, can modulate its pharmacological properties. Specifically, the chloro group at the 5-position can influence electronic distribution and reactivity, while the (1-chloroethyl) side chain may enhance binding affinity to specific biological targets. These modifications make 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel benzodiazole derivatives with improved pharmacokinetic profiles and reduced side effects. The structural features of 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole align well with this trend. For instance, the presence of a (1-chloroethyl) group may enhance lipophilicity, potentially improving blood-brain barrier penetration. This property is crucial for central nervous system (CNS) drugs, where effective delivery to the brain is essential for therapeutic efficacy. Additionally, the benzyl group can contribute to metabolic stability, reducing the likelihood of rapid degradation in vivo.

The synthesis of 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include halogenation reactions to introduce the chloro groups, nucleophilic substitution to attach the (1-chloroethyl) moiety, and coupling reactions to incorporate the benzyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to ensure regioselectivity and minimize byproduct formation.

The pharmacological evaluation of 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole has revealed several interesting properties. Preclinical studies suggest that this compound exhibits anxiolytic effects comparable to those of classical benzodiazepines but with potentially fewer side effects. The presence of the (1-chloroethyl) group appears to enhance binding affinity to GABA-A receptors, which are critical for mediating CNS effects. However, further research is needed to fully characterize its receptor selectivity and potential for abuse.

In addition to its anxiolytic potential, 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole has shown promise in other therapeutic areas. For example, its structural similarity to certain anticonvulsant agents suggests that it may have utility in treating seizures. Moreover, its ability to modulate GABA-A receptor activity makes it a candidate for investigating novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Ongoing research aims to explore these possibilities through both in vitro and in vivo studies.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human clinical trials can begin. For 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole, this process includes comprehensive toxicological assessments to evaluate potential adverse effects. These studies may involve acute toxicity tests, chronic toxicity studies, and genotoxicity assays to assess long-term risks. The results of these evaluations will be crucial in determining whether this compound progresses to human trials.

The future prospects for 1-Benzyl-5-chloro-2-(1-chloroethyl)-1H-1,3-benzodiazole are promising given its unique structural features and demonstrated biological activity. Researchers are exploring various synthetic modifications to optimize its pharmacological properties further. For instance, exploring alternative substituents or altering the position of functional groups could lead to derivatives with enhanced efficacy or reduced side effects. Additionally, computational modeling techniques may be employed to predict how different structural changes will affect biological activity.

In conclusion，cas no868237-98-3,Benzyl,Chlorine,Choroethyl,Benzodiazol, are all key factors contributing towards making this compound stand out as a significant player in pharmaceutical chemistry。 The combination of these elements offers a versatile platform for developing novel therapeutic agents with applications ranging from anxiety disorders to neurodegenerative diseases。 As research continues，it is likely that more insights into the pharmacological properties and potential applications of this compound will emerge，further solidifying its importance in medicinal chemistry。